Cas no 2161443-75-8 (2-{2-oxo-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}acetic acid)

• Product Name: 2-{2-oxo-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}acetic acid
• CAS No: 2161443-75-8
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 5637704
• PubChem ID: 165943217
• Update Time: 2025-06-16

2-{2-oxo-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277395
• 2161443-75-8
• 2-{2-oxo-4-[(prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}acetic acid
• 2-{2-oxo-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}acetic acid

• Inchi： 1S/C10H14N2O5/c1-2-5-17-10(16)12-4-3-11(7-9(14)15)8(13)6-12/h2H,1,3-7H2,(H,14,15)
• InChI Key： QBAYLXKFZYEEQV-UHFFFAOYSA-N
• SMILES： O=C1CN(C(=O)OCC=C)CCN1CC(=O)O

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-{2-oxo-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}acetic acid

Comprehensive Overview of 2-{2-oxo-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}acetic acid (CAS No. 2161443-75-8): Properties, Applications, and Innovations

In the realm of fine chemicals and pharmaceutical intermediates, 2-{2-oxo-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}acetic acid (CAS No. 2161443-75-8) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its piperazine core and acryloyl moiety, serves as a critical building block in drug discovery and material science. Its molecular formula and synthetic pathways have been extensively studied to optimize yield and purity, aligning with the growing demand for high-performance intermediates in the chemical industry.

The chemical structure of 2-{2-oxo-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}acetic acid features a reactive carbonyl group and a vinyl ether functionality, enabling its participation in click chemistry and polymerization reactions. Researchers have leveraged these properties to develop novel bioconjugates and drug-delivery systems, addressing contemporary challenges in targeted therapy and sustained release formulations. The compound’s compatibility with green chemistry principles further enhances its appeal, as industries prioritize sustainable synthesis methods.

Recent advancements in AI-driven drug design have highlighted the role of 2161443-75-8 as a scaffold modifier in small-molecule inhibitors. Computational models predict its potential in modulating enzyme activity, particularly in kinase and protease targets. This aligns with trending searches on "next-generation drug intermediates" and "high-value chemical building blocks," reflecting the compound’s relevance in cutting-edge research. Additionally, its solubility and stability profiles make it suitable for formulation optimization, a key focus area for pharmaceutical developers.

From an industrial perspective, 2-{2-oxo-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}acetic acid is synthesized via multi-step organic reactions, often involving protecting group strategies to ensure regioselectivity. Quality control protocols emphasize HPLC and NMR validation to meet GMP standards, catering to the stringent requirements of pharmaceutical grade materials. The compound’s patent landscape reveals its inclusion in proprietary therapeutic candidates, underscoring its commercial value.

Environmental and regulatory considerations are paramount in the production of 2161443-75-8. Manufacturers adhere to REACH and FDA guidelines, ensuring minimal ecological impact. This resonates with global searches on "eco-friendly chemical synthesis" and "safe handling of reactive intermediates," topics increasingly prioritized by stakeholders. Furthermore, the compound’s storage conditions and shelf-life are meticulously documented to prevent degradation, a concern frequently raised in laboratory forums and QA/QC discussions.

In conclusion, 2-{2-oxo-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}acetic acid (CAS No. 2161443-75-8) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span drug development, material engineering, and biotechnology, driven by its adaptable reactivity and compliance with sustainability goals. As research continues to unlock its potential, this compound is poised to remain a focal point in both academic and industrial settings.